Human glucagon

• Molecular Formula: C153H225N43O49S
• Molecular Weight: 3482.7 g/mol
• InChI: InChI=1S/C153H225N43O49S/c1-72(2)52-97(133(226)176-96(47-51-246-11)132(225)184-104(60-115(159)209)143(236)196-123(78(10)203)151(244)245)179-137(230)103(58-83-64-167-89-29-19-18-28-87(83)89)183-131(224)95(43-46-114(158)208)177-148(241)120(74(5)6)194-141(234)101(54-79-24-14-12-15-25-79)182-138(231)105(61-117(211)212)185-130(223)94(42-45-113(157)207)171-124(217)75(7)170-127(220)91(31-22-49-165-152(160)161)172-128(221)92(32-23-50-166-153(162)163)174-146(239)110(69-199)191-140(233)107(63-119(215)216)186-134(227)98(53-73(3)4)178-135(228)99(56-81-33-37-85(204)38-34-81)180-129(222)90(30-20-21-48-154)173-145(238)109(68-198)190-136(229)100(57-82-35-39-86(205)40-36-82)181-139(232)106(62-118(213)214)187-147(240)111(70-200)192-150(243)122(77(9)202)195-142(235)102(55-80-26-16-13-17-27-80)188-149(242)121(76(8)201)193-116(210)66-168-126(219)93(41-44-112(156)206)175-144(237)108(67-197)189-125(218)88(155)59-84-65-164-71-169-84/h12-19,24-29,33-40,64-65,71-78,88,90-111,120-123,167,197-205H,20-23,30-32,41-63,66-70,154-155H2,1-11H3,(H2,156,206)(H2,157,207)(H2,158,208)(H2,159,209)(H,164,169)(H,168,219)(H,170,220)(H,171,217)(H,172,221)(H,173,238)(H,174,239)(H,175,237)(H,176,226)(H,177,241)(H,178,228)(H,179,230)(H,180,222)(H,181,232)(H,182,231)(H,183,224)(H,184,225)(H,185,223)(H,186,227)(H,187,240)(H,188,242)(H,189,218)(H,190,229)(H,191,233)(H,192,243)(H,193,210)(H,194,234)(H,195,235)(H,196,236)(H,211,212)(H,213,214)(H,215,216)(H,244,245)(H4,160,161,165)(H4,162,163,166)
• InChIKey: MASNOZXLGMXCHN-UHFFFAOYSA-N

Human Glucagon Procurement Overview

Human glucagon is a 29-amino acid polypeptide hormone (CAS 16941-32-5) produced by pancreatic alpha-cells, serving as the primary physiological antagonist to insulin by promoting hepatic glucose production via the glucagon receptor (GCGR) [1]. It shares an identical amino acid sequence with glucagon from several other mammals, including porcine, bovine, and rat species [2]. For biomedical procurement, human glucagon is available in two principal forms: recombinant (produced via recombinant DNA technology in yeast or E. coli) and synthetic (manufactured through chemical peptide synthesis). Both forms are utilized as emergency hypoglycemia treatments, but their distinct manufacturing processes lead to quantifiable differences in purity, impurity profiles, and potential immunogenicity, which are critical for scientific selection [3].

Manufacturing Form Recombinant or synthetic; distinct impurity profiles may influence assay interpretation.

Species Reactivity Identical sequence to porcine, bovine, and rat glucagon; broad mammalian model applicability.

Procurement Context Glucose metabolism and GCGR signaling studies; not for therapeutic application.

• [1] Jiang, G., & Zhang, B. B. (2003). Glucagon and regulation of glucose metabolism. American Journal of Physiology-Endocrinology and Metabolism, 284(4), E671-E678. View Source
• [2] Huang, C. G., Eng, J., Pan, Y. C., Hulmes, J. D., & Yalow, R. S. (1986). Guinea pig glucagon differs from other mammalian glucagons. Diabetes, 35(5), 508-512. View Source
• [3] Pang, Y., et al. (2021). Scientific and Regulatory Considerations for the Approval of the First Generic Glucagon. Journal of the Endocrine Society, 5(Suppl 1), A324–A325. View Source

Risks of Generic Human Glucagon Substitution

Substituting recombinant human glucagon with a synthetic generic version is not risk-free and requires rigorous analytical justification. The FDA's approval of the first generic glucagon in 2020 highlighted that peptide drugs produced via different manufacturing processes—recombinant DNA versus chemical synthesis—are not automatically identical [1]. Synthetic glucagon can exhibit distinct impurity profiles, including process-related impurities absent in the recombinant reference listed drug (RLD) [1]. These differences necessitate additional non-clinical immunogenicity assessments to ensure safety and efficacy, as impurities may trigger unwanted innate or adaptive immune responses [2]. Therefore, for critical research or clinical applications where consistency and minimal immunogenic risk are paramount, directly substituting a recombinant product with a synthetic one without comparative data can compromise experimental integrity and patient safety.

Recombinant Glucagon Synthetic Glucagon

Manufacturing process differences may introduce distinct impurity profiles; requires rigorous analytical justification.

Immunogenicity risk cannot be excluded; additional non-clinical assessment may be needed for sensitive research models.

Direct substitution without comparative data may confound endpoint interpretation in mechanistic studies.

• [1] Pang, Y., et al. (2021). Scientific and Regulatory Considerations for the Approval of the First Generic Glucagon. Journal of the Endocrine Society, 5(Suppl 1), A324–A325. View Source
• [2] Bao, Z., Cheng, Y. C., Luo, M. Z., & Zhang, J. Y. (2022). Assessment of innate immune response modulating impurities in glucagon for injection. Scientia Pharmaceutica, 90(2), 32. View Source

Human Glucagon Sourcing Evidence

Synthetic Glucagon Purity Advantage

A head-to-head stability study compared three lots of synthetic glucagon for injection with at least one lot of recombinant glucagon under various storage conditions using ultra-performance liquid chromatography (UPLC). A total of 37 impurity peaks were identified across the samples. The synthetic glucagon consistently demonstrated a lower number of impurity peaks and a higher averaged purity across all tested conditions [1].

Purity Stability

Head-to-head

Synthetic: 92.8–99.3% Recombinant: 70.3–91.7%

Supports purity-based selection for analytical workflows.

UPLC stability study; reported fewer impurities.

Evidence Dimension	Purity and impurity profile under various stability conditions
Target Compound Data	Averaged purity range: 92.8–99.3%
Comparator Or Baseline	Referenced recombinant glucagon drug product; Averaged purity: 70.3–91.7%
Quantified Difference	Synthetic glucagon exhibited a higher absolute purity floor (+22.5%) and ceiling (+7.6%) compared to the recombinant comparator, with fewer total impurities detected.
Conditions	UPLC analysis of glucagon-for-injection products stored at room temperature (20-25°C) for 6 and 24 months, and at high temperature (40°C) for 6 months.

Why This Matters

For researchers requiring a consistent, high-purity starting material to minimize confounding variables in sensitive assays, these data suggest synthetic human glucagon offers a significant purity advantage over the tested recombinant counterpart.

• [1] Bao, Z., Cheng, Y. C., Luo, M. Z., & Zhang, J. Y. (2022). Comparison of the Purity and Impurity of Glucagon-for-Injection Products under Various Stability Conditions. Scientia Pharmaceutica, 90(2), 32. View Source

Native Glucagon GCGR Selectivity

In a direct comparison, the potency and selectivity of native glucagon were assessed against several agonists using cAMP accumulation assays in cells expressing the human glucagon receptor (GluR) and GLP-1 receptor (GLP-1R). Glucagon acted as a highly selective agonist, showing potent activity at GluR but negligible activity at GLP-1R, while oxyntomodulin acted as a non-selective dual agonist [1].

Receptor Selectivity

Head-to-head

GCGR EC50 0.032 nM GLP-1R EC50 1666 nM Selectivity ~50,000×

Supports GCGR-specific pathway studies without GLP-1R crosstalk.

cAMP assay in recombinant cells.

Evidence Dimension	Receptor activation potency (EC50)
Target Compound Data	EC50 at GluR: 0.032 nM; EC50 at GLP-1R: 1666 nM
Comparator Or Baseline	Oxyntomodulin: EC50 at GluR: 0.697 nM; EC50 at GLP-1R: 1.090 nM
Quantified Difference	Glucagon exhibits >50,000-fold selectivity for GluR over GLP-1R, whereas oxyntomodulin shows only ~1.6-fold selectivity. The difference in selectivity ratio is approximately 30,000-fold greater for glucagon.
Conditions	cAMP formation assay in cells expressing recombinant human glucagon and GLP-1 receptors in vitro.

Why This Matters

For research focused on isolating glucagon receptor (GCGR) pharmacology without GLP-1R crosstalk, native human glucagon is the superior, highly selective tool, unlike dual agonists such as oxyntomodulin.

• [1] Hjorth, S. A., Adelhorst, K., Pedersen, B. B., Kirk, O., & Schwartz, T. W. (1994). Glucagon and glucagon-like peptide 1: selective receptor recognition via distinct peptide epitopes. Journal of Biological Chemistry, 269(48), 30121-30124. View Source

Recombinant and Animal-Source Glucagon Bioequivalence

A randomized, open-label, crossover study in healthy volunteers assessed the bioequivalence of recombinant glucagon (rG) and animal-source glucagon (aG). The primary analysis confirmed equivalence for the intended commercial formulation (rG, pH 2.0) when administered via the intramuscular (IM) route. Subcutaneous (SC) administration also demonstrated standard bioequivalence for the primary pharmacokinetic and pharmacodynamic parameters [1].

Exposure Equivalence

Head-to-head

AUC rG 5.87 vs aG 6.63 ng·h/mL Cmax rG 7.94 vs aG 9.12 ng/mL BGmax rG 136 vs aG 133 mg/dL

Supports recombinant as exposure-comparable to animal-source.

Crossover study in healthy volunteers; SC route shown.

Evidence Dimension	Pharmacokinetics (AUC, Cmax) and glucodynamics (BGmax)
Target Compound Data	Recombinant glucagon (rG, pH 2.0) via SC: AUC 5.87 ng·h/mL; Cmax 7.94 ng/mL; BGmax 136 mg/dL
Comparator Or Baseline	Animal-source glucagon (aG) via SC: AUC 6.63 ng·h/mL; Cmax 9.12 ng/mL; BGmax 133 mg/dL
Quantified Difference	AUC met standard bioequivalence criteria (not statistically significant). Cmax showed near-equivalence with a marginal difference (p < 0.05). BGmax was equivalent (136 vs. 133 mg/dL). Both forms were equally safe and well-tolerated.
Conditions	Six-way crossover study in 29 healthy volunteers, comparing rG and aG after subcutaneous (SC) and intramuscular (IM) injection.

Why This Matters

These data provide quantitative evidence that recombinant human glucagon is clinically equivalent to animal-source glucagon, allowing users to select the recombinant form for its advantages in supply consistency and animal-free manufacturing without compromising in vivo efficacy.

• [1] Pharmacokinetic and glucodynamic comparisons of recombinant and animal‐source glucagon after IV, IM, and SC injection in healthy volunteers. (1999). Journal of Pharmaceutical Sciences, 88(10), 991-995. View Source

Human Glucagon Procurement Scenarios

High-Purity Sensitive Research

For analytical method development, structure-activity relationship (SAR) studies, or any experiment where peptide impurities can confound results, the evidence suggests that synthetic human glucagon provides a higher purity baseline (92.8–99.3%) compared to some recombinant lots (70.3–91.7%), with fewer overall impurities [1]. This makes synthetic glucagon the preferred procurement choice for achieving robust and reproducible data.

GCGR-Specific Pharmacology

In cellular assays designed to probe GCGR signaling without GLP-1 receptor (GLP-1R) crosstalk, native human glucagon's extreme selectivity (EC50 of 0.032 nM at GCGR vs. 1666 nM at GLP-1R) is a critical differentiator [2]. This contrasts sharply with dual agonists like oxyntomodulin, making human glucagon the essential tool for isolating pure GCGR-mediated effects.

Animal-Free and Consistent Supply

Recombinant human glucagon has demonstrated pharmacokinetic and pharmacodynamic equivalence to traditional animal-source glucagon, particularly through the intramuscular route [3]. For programs prioritizing animal-free manufacturing, supply chain scalability, and lot-to-lot consistency, recombinant human glucagon offers a directly comparable alternative without sacrificing in vivo efficacy.

Application

Selection Property

Validation Focus

Analytical method and SAR studies

High purity baseline and reduced impurity profile

Lot-specific purity and impurity verification

GCGR-specific pharmacology assays

Extreme receptor selectivity (GCGR vs GLP-1R)

cAMP assay EC50 confirmation at target receptor

Animal-free research models

Recombinant supply consistency and bioequivalence profile

PK/PD endpoint comparison in relevant model

• [1] Bao, Z., Cheng, Y. C., Luo, M. Z., & Zhang, J. Y. (2022). Comparison of the Purity and Impurity of Glucagon-for-Injection Products under Various Stability Conditions. Scientia Pharmaceutica, 90(2), 32. View Source
• [2] Hjorth, S. A., Adelhorst, K., Pedersen, B. B., Kirk, O., & Schwartz, T. W. (1994). Glucagon and glucagon-like peptide 1: selective receptor recognition via distinct peptide epitopes. Journal of Biological Chemistry, 269(48), 30121-30124. View Source
• [3] Pharmacokinetic and glucodynamic comparisons of recombinant and animal‐source glucagon after IV, IM, and SC injection in healthy volunteers. (1999). Journal of Pharmaceutical Sciences, 88(10), 991-995. View Source